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Compound of Interest

Compound Name: Cinnamyl isovalerate

Cat. No.: B1232534 Get Quote

Essential Safety and Handling Guide for
Cinnamyl Isovalerate
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate, essential

safety and logistical information for Cinnamyl isovalerate, a compound utilized in fragrance

and flavor applications. Adherence to these procedures will mitigate risks and ensure a safe

laboratory environment.

Physicochemical and Safety Data
A summary of key quantitative data for Cinnamyl isovalerate is presented below for easy

reference and comparison.
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Property Value Source

CAS Number 140-27-2 / 69121-78-4 [1][2]

Molecular Formula C₁₄H₁₈O₂ [3]

Molecular Weight 218.29 g/mol

Appearance
Colorless to pale yellow clear

liquid
[2][3]

Boiling Point 313 °C (595.4 °F) [2]

Flash Point
> 100 °C (> 212 °F) Closed

Cup
[2][4]

Vapor Pressure 0.000260 mmHg @ 25 °C [1][5]

Specific Gravity 0.9910 - 0.9960 @ 25 °C [2][5]

Solubility
Insoluble in water; Soluble in

alcohol and fixed oils.[1][2]

Oral LD50 (Rat) 5 g/kg [6]

Dermal LD50 (Rabbit) >5 g/kg [6]

Personal Protective Equipment (PPE)
When handling Cinnamyl isovalerate, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are required.[6] In situations with a higher risk of splashing, a face shield may be

appropriate.[6][7] All eyewear must be approved under government standards such as OSHA

29 CFR 1910.133 or EU EN166.[6][7]

Hand Protection: Wear suitable chemical-resistant gloves.[2][6] The choice of glove material

should be based on the specific laboratory conditions and duration of use.[6][7]

Skin and Body Protection: A laboratory coat and close-toed footwear are the minimum

requirements.[6][7] For tasks with a greater potential for exposure, additional protective
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clothing should be selected based on the specific hazards present.[6][7]

Respiratory Protection: While engineering controls such as adequate general and local

exhaust ventilation should be the primary means of controlling airborne concentrations, a

NIOSH- or CEN-certified respirator may be necessary if an assessment indicates a

respiratory hazard.[6]

Operational Plan for Safe Handling
A systematic approach to handling Cinnamyl isovalerate from receipt to disposal is crucial for

laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from sources of ignition and incompatible substances.[6][8]

2. Handling and Use:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[6]

Avoid contact with skin, eyes, and clothing.[2][6]

Do not eat, drink, or smoke in areas where Cinnamyl isovalerate is handled.[6]

Wash hands thoroughly after handling the substance.[6]

Facilities should be equipped with an eyewash fountain.[6]

3. Spill Management:

In the event of a spill, immediately remove all sources of ignition.[6]

Wear appropriate PPE and ensure adequate ventilation.[2][6]
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Prevent the spill from entering drains or waterways.[2][6]

Contain and clean up the spill using an inert absorbent material (e.g., sand, vermiculite).[2]

[6]

Collect the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[2][6]

Disposal Plan
Proper disposal of Cinnamyl isovalerate and its containers is essential to prevent

environmental contamination and comply with regulations.

1. Waste Chemical Disposal:

Cinnamyl isovalerate waste must be disposed of as hazardous waste.[2]

Contact a licensed professional waste disposal service to arrange for its collection and

disposal.[2]

Disposal must be in accordance with all federal, state, and local environmental regulations.

[2][6]

Do not dispose of Cinnamyl isovalerate down the drain or in the regular trash.[2][6]

2. Contaminated Material and Container Disposal:

Any materials contaminated with Cinnamyl isovalerate, such as absorbent materials from a

spill cleanup, must also be treated as hazardous waste and placed in a sealed, labeled

container for disposal.[2]

Do not reuse empty containers.[2]

Contaminated packaging should be disposed of as unused product.[2]

Workflow for Safe Handling and Disposal of
Cinnamyl Isovalerate
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The following diagram illustrates the logical workflow for the safe management of Cinnamyl
isovalerate in a laboratory setting.

Safe Handling and Disposal Workflow for Cinnamyl Isovalerate
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Spill Management
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End of Process
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Remove Ignition Sources
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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